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Perbromic acid synthesis from perbromate ion
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Compound Focus: Perbromic acid

CAS No.: 19445-25-1

Cat. No.: S589802

Perbromic Acid: Synthesis & Protocol

Application Note: This document provides a detailed method for synthesizing perbromic acid (HBrOa4) via
protonation of a perbromate salt. HBrOa is a strong acid and a powerful but slow oxidizing agent in dilute
solutions. Its key challenge is instability; it decomposes to bromic acid and oxygen, releasing toxic brown

bromine vapors. It is the most unstable of the halogen(VII) oxoacids [1].

Chemical Profile & Safety

The table below summarizes its core properties and critical safety information [1].

Property Description

Chemical HBrOa4

Formula

Molar Mass 144.908 g-mol~—?

Appearance Colorless liquid

Stability Decomposes before melting; unstable as a solid. Stable in agueous solutions
<6M.
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Property Description

Primary Hazards Powerful oxidizer, corrosive, skin/eye/respiratory tract irritant.

Hazard Impact Precaution

Decomposition  Autocatalytic in >6M solutions; produces Use solutions <6M; avoid catalysts
oxygen & toxic bromine vapor. (Ce**, Ag*); work in a fume hood.

Corrosivity Severe burns to skin, eyes, and digestive Wear appropriate PPE (gloves,
tract. goggles, lab coat).

Overexposure Can cause lung damage, loss of Use rigorous containment and have
consciousness, and organ damage. neutralizing agents available.

Experimental Protocol: Synthesis via Protonation

This procedure yields a stable aqueous solution of perbromic acid [1].

¢ Objective: To synthesize a <6M aqueous solution of perbromic acid by reacting a perbromate salt
with a strong acid.

¢ Principle: The synthesis is based on the protonation of the perbromate ion (BrOa4™) in a chilled,
agueous environment. The reaction for a potassium salt is: KBrOs + H* — HBrOas + K+

Materials & Equipment

e Perbromate salt (e.g., KBrOa)

e Strong acid (e.g., HNOs, H2S0a4) - note compatibility with reaction vessel

¢ |Ice bath

e Fume hood

e Personal Protective Equipment (PPE): acid-resistant gloves, chemical splash goggles, lab coat
e Glassware: beaker, stirring rod, sealed container for storage

Procedure

¢ Preparation: Conduct all steps in a fume hood. Chill the strong acid in an ice bath.
¢ Reaction: Slowly add the perbromate salt to the chilled, dilute strong acid with continuous stirring.
e Control: Maintain the temperature below 0°C throughout the addition to minimize decomposition.
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e Storage: Store the final <6M aqueous solution in a sealed, compatible container (e.g., glass) in a
cool, dry place, away from reducing agents and combustible materials [1].

Experimental Workflow Diagram

The diagram below outlines the synthesis and critical control points.

w Critical Control Points

Temperature Control
(Maintain < 0°C)

Prepare in Fume Hood

'

Chill Strong Acid Hazard: Unstable Oxidizer Concentration Control
Below 0°C Decomposes to Brz vapors (Final conc. < 6 M)
Slowly Add Perbromate Salt Avoid Catalytic Metals
with Continuous Stirring (Ce*t, Ag™)

'

Store Solution
(<6M, Sealed Glass, Cool)

Click to download full resolution via product page

Diagram Title: Perbromic Acid Synthesis Workflow and Critical Controls

Comparison with Related Acids

The table compares perbromic acid with other perhalogen acids [1] [2].
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Property Perbromic Acid (HBrOa) Perchloric Acid (HCIO4) Periodic Acid (HIO4)
Oxidizing Strong Very Strong Moderate
Power
Stability Least stable (decomposes Stable Stable
readily)
Primary Protonation of perbromate Displacement from Displacement from
Synthesis perchlorate periodate
Aqueous Soluble Soluble Soluble
Solubility

Key Technical Considerations

¢ Synthesis Constraint: Perbromic acid cannot be formed by displacing chlorine from perchloric acid,
unlike its iodine counterpart. The only confirmed method is protonation of the perbromate ion [1].

¢ Instability Management: Stability is concentration-dependent. Solutions <6M are stable, but more
concentrated solutions undergo autocatalytic decomposition in air. Metals like Ce** and Ag* also
catalyze this decomposition [1].

e Discovery Context: Perbromic acid was first identified through the decay of a radioactive selenate
sample where bromine crystals were exposed to gamma radiation [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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from-perbromate-ion]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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